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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 2-hydroxymethylbenzoic acid as a versatile

ligand in coordination chemistry. It includes potential applications, protocols for the synthesis

and characterization of its metal complexes, and a summary of relevant data from related

benzoic acid derivatives.

Introduction
2-Hydroxymethylbenzoic acid is an aromatic carboxylic acid containing both a carboxylate and

a hydroxylmethyl group. This bifunctional nature allows it to act as a versatile ligand,

coordinating to metal ions through either the carboxylate group, the hydroxyl group, or both,

leading to the formation of a variety of coordination complexes, including mononuclear

complexes, coordination polymers, and metal-organic frameworks (MOFs). The resulting metal

complexes exhibit diverse properties with potential applications in catalysis, materials science,

and medicinal chemistry, particularly as antimicrobial and anticancer agents.

Applications in Coordination Chemistry
The coordination chemistry of 2-hydroxymethylbenzoic acid and its derivatives is an active area

of research. The metal complexes of these ligands have shown significant potential in several

fields:
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Antimicrobial Agents: Metal complexes of benzoic acid derivatives have demonstrated

notable antimicrobial activity against a range of bacteria and fungi. The coordination of the

ligand to a metal ion can enhance its biological activity. The proposed mechanism of action

often involves the disruption of microbial cell membranes and the inhibition of essential

enzymes.[1]

Anticancer Agents: Certain copper complexes with Schiff base ligands derived from benzoic

acid derivatives have shown promising cytotoxic activity against cancer cell lines. The

mechanism is thought to involve the induction of reactive oxygen species (ROS) and

subsequent DNA damage.[2]

Catalysis: Metal-organic frameworks (MOFs) constructed from carboxylic acid linkers can

serve as heterogeneous catalysts for various organic transformations, such as ring-opening

polymerization.[3]

Materials Science: The ability of 2-hydroxymethylbenzoic acid to form coordination polymers

and MOFs opens up possibilities for the design of new materials with tailored porosity,

thermal stability, and photoluminescence properties.

Quantitative Data
While specific quantitative data for 2-hydroxymethylbenzoic acid complexes are not extensively

available in the public domain, the following tables summarize representative data for closely

related benzoic acid derivative complexes to provide a comparative reference.

Table 1: Selected Bond Lengths in a Binuclear Copper(II) Complex with 4-Aminobenzoic Acid.

[4]

Bond Length (Å)

Cu(1)-O(1) 1.959(4)

Cu(1)-O(3) 1.970(4)

Cu(1)-O(5) 2.378(5)

Cu(1)-N(1) 2.008(5)

Cu(1)-Cu(1A) 2.6137(18)
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Table 2: Thermal Analysis Data for a Copper(II) Complex with 4-Aminobenzoic Acid.[4]

Decomposition
Step

Temperature Range
(°C)

Mass Loss (%) Assignment

1 30 - 150 5.2
Loss of methanol

solvent molecule

2 150 - 450 68.5
Decomposition of the

organic ligand

Table 3: Antimicrobial Activity (MIC, µg/mL) of Copper(II) Complexes with Schiff Base Ligands.

[1]

Complex S. aureus E. coli

C13 32 64

C14 32 64

C15 32 64

C16 32 64

Experimental Protocols
The following are detailed protocols for the synthesis and characterization of metal complexes,

adapted from literature for 2-hydroxymethylbenzoic acid.

Protocol 1: Synthesis of a Transition Metal Complex with 2-Hydroxymethylbenzoic Acid

(Adapted from[5])

Materials:

2-Hydroxymethylbenzoic acid

Transition metal salt (e.g., Cobalt(II) chloride hexahydrate - CoCl₂·6H₂O)

Ethanol
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Dimethylformamide (DMF)

Sodium hydroxide (NaOH) solution (0.1 M)

Procedure:

Dissolve 2-hydroxymethylbenzoic acid (2 mmol) in ethanol (20 mL).

In a separate flask, dissolve the metal salt (1 mmol) in ethanol (10 mL).

Slowly add the metal salt solution to the ligand solution with constant stirring.

Adjust the pH of the mixture to 7-8 by dropwise addition of 0.1 M NaOH solution.

Reflux the reaction mixture for 3-4 hours.

Allow the solution to cool to room temperature.

The resulting precipitate (the metal complex) is collected by filtration.

Wash the precipitate with ethanol and then with diethyl ether.

Dry the complex in a desiccator over anhydrous CaCl₂.

Characterization: The synthesized complex should be characterized by:

Elemental Analysis (CHN): To determine the empirical formula.

FT-IR Spectroscopy: To identify the coordination sites of the ligand.

UV-Vis Spectroscopy: To study the electronic transitions and geometry of the complex.

Thermogravimetric Analysis (TGA): To determine the thermal stability and the presence of

solvent molecules.[6]

Single-Crystal X-ray Diffraction: To determine the precise molecular structure, including bond

lengths and angles (if suitable crystals can be obtained).
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Protocol 2: Synthesis of a Metal-Organic Framework (MOF) with 2-Hydroxymethylbenzoic Acid

(Adapted from[3][7])

Materials:

2-Hydroxymethylbenzoic acid

Metal salt (e.g., Zinc nitrate hexahydrate - Zn(NO₃)₂·6H₂O)

Dimethylformamide (DMF)

Procedure:

In a Teflon-lined autoclave, dissolve 2-hydroxymethylbenzoic acid (1 mmol) and the metal

salt (1 mmol) in DMF (15 mL).

Seal the autoclave and heat it in an oven at 100-120 °C for 24-48 hours.

After cooling to room temperature, crystals of the MOF should have formed.

Collect the crystals by filtration.

Wash the crystals with fresh DMF to remove any unreacted starting materials.

Exchange the solvent with a more volatile solvent like ethanol or acetone.

Activate the MOF by heating under vacuum to remove the solvent molecules from the pores.

Characterization: The synthesized MOF should be characterized by:

Powder X-ray Diffraction (PXRD): To confirm the crystal phase and purity.

Thermogravimetric Analysis (TGA): To assess thermal stability.

Gas Adsorption Analysis (e.g., N₂ at 77 K): To determine the surface area and porosity.

FT-IR Spectroscopy: To confirm the coordination of the ligand.
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Visualizations
The following diagrams illustrate key workflows and concepts related to the coordination

chemistry of 2-hydroxymethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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